Cas no 2168788-69-8 (4-(5-bromo-2-methylphenyl)-1,3-oxazolidin-2-one)

• Product Name: 4-(5-bromo-2-methylphenyl)-1,3-oxazolidin-2-one
• CAS No: 2168788-69-8
• MF: C₁₀H₁₀BrNO₂
• MW: 256.095901966095
• CID: 5865516
• PubChem ID: 165649242
• Update Time: 2025-06-20

4-(5-bromo-2-methylphenyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(5-bromo-2-methylphenyl)-1,3-oxazolidin-2-one
• EN300-1906219
• 2168788-69-8

• Inchi： 1S/C10H10BrNO2/c1-6-2-3-7(11)4-8(6)9-5-14-10(13)12-9/h2-4,9H,5H2,1H3,(H,12,13)
• InChI Key： NDNDCLYBXIBHGM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=C(C=1)C1COC(N1)=O

Computed Properties

• Exact Mass: 254.98949g/mol
• Monoisotopic Mass: 254.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.3Ų

Additional information on 4-(5-bromo-2-methylphenyl)-1,3-oxazolidin-2-one

Introduction to 4-(5-bromo-2-methylphenyl)-1,3-oxazolidin-2-one (CAS No. 2168788-69-8)

4-(5-bromo-2-methylphenyl)-1,3-oxazolidin-2-one, with the CAS number 2168788-69-8, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated aromatic ring and an oxazolidinone moiety. These structural elements contribute to its potential as a lead compound for the development of novel therapeutic agents.

The oxazolidinone scaffold, in particular, has been extensively studied for its broad-spectrum antibacterial properties. Compounds containing this scaffold have shown promise in combating multidrug-resistant bacteria, a growing concern in global healthcare. The presence of the bromine substituent on the aromatic ring further enhances the compound's pharmacological profile by modulating its biological activity and improving its solubility and metabolic stability.

Recent studies have highlighted the potential of 4-(5-bromo-2-methylphenyl)-1,3-oxazolidin-2-one in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant enterococci (VRE). The mechanism of action involves inhibiting bacterial protein synthesis by targeting the 50S ribosomal subunit.

In addition to its antibacterial properties, 4-(5-bromo-2-methylphenyl)-1,3-oxazolidin-2-one has also shown promise in antiviral research. A study conducted by researchers at the University of California, San Francisco, found that this compound effectively inhibits the replication of several RNA viruses, including influenza and coronaviruses. The antiviral activity is attributed to its ability to interfere with viral RNA synthesis and protein processing.

The structural versatility of 4-(5-bromo-2-methylphenyl)-1,3-oxazolidin-2-one makes it an attractive candidate for further chemical modifications to enhance its therapeutic potential. For example, substituting different functional groups on the aromatic ring or modifying the oxazolidinone moiety can lead to derivatives with improved pharmacokinetic properties and reduced toxicity. These modifications are crucial for optimizing the compound's drug-like characteristics and ensuring its suitability for clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(5-bromo-2-methylphenyl)-1,3-oxazolidin-2-one in treating bacterial infections. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses and exhibits a favorable safety profile. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

Beyond its therapeutic applications, 4-(5-bromo-2-methylphenyl)-1,3-oxazolidin-2-one has also found use as a valuable research tool in academic and industrial laboratories. Its unique chemical properties make it an excellent starting material for synthetic chemistry projects aimed at developing new bioactive molecules. Additionally, it serves as a reference standard in analytical methods for quantifying related compounds in biological samples.

In conclusion, 4-(5-bromo-2-methylphenyl)-1,3-oxazolidin-2-one (CAS No. 2168788-69-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its antibacterial and antiviral activities, coupled with its structural versatility, make it an attractive candidate for further development as a novel therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for new treatments in various medical fields.